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A Comparative Analysis of Peering Agreements: AS28370 Versus Industry Norms

In the intricate world of internet connectivity, peering agreements form the bedrock of efficient

traffic exchange between autonomous systems. This guide provides a comparative analysis of
the peering agreement of AS28370, operated by Guifami Informatica LTDA, against prevailing
industry standards. This examination is intended for researchers, scientists, and drug

development professionals who rely on robust and efficient network performance for their
critical data exchanges.

Data Presentation: A Comparative Table

The following table summarizes the peering policy of AS28370 and contrasts it with common
industry practices, including more selective policies.
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Selective Peering

e AS28370 (Guifami Industry Standard Example (e.g.,
Informatica LTDA) (General) AS199283,
Microsoft)
Varies: Open,
Peering Policy Openl[1] Selective, Selective[3][4]
Restrictive[2]

Technical

Requirements

Publicly routable ASN

A public Autonomous

System (AS) number

Publicly routable ASN

ASN : : :
required[1] is a fundamental required[4][5]
requirement[2]
At least one block of
_ _ Both IPv4 and IPv6
Publicly routable IPv4 public IP addresses )
IP Addresses ) support is expected[4]
and IPv6 space[1] (IPv4 or IPv6) is 5]
necessary|[2]
Border Gateway
) ) Protocol (BGP) is BGP is a standard
Implied by peering at )
BGP used to exchange requirement for route

IXPs

routing information[2]

[6]

exchange[2]

Business/Policy

Requirements

No specific minimum

Can be a factor,

Minimum traffic levels

often required (e.g.,

Traffic Volume traffic ratio especially for selective
. . 100Mbps, 500 Mbps)
mentioned[1] policies[2]
[31[4]
Can range from local Can be a key criterion,
] ] to global, often a requiring a broad and
Geographic Scope Regional[1] ) ) )
factor in selective diverse backbone
peering[2] presence[2]
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Often preferred for Frequently required
Multiple Locations Not required[1] redundancy and for direct peering to
performance ensure failover[4]

Formal agreements .
Often required,
) ] can range from ] ]
Contract Requirement  Not Required[1] ) especially for direct
handshake to written

eering[8
contracts[6][7] P als]

Peers are expected to  Explicit requirements

Route Filter Not explicitly stated, filter route for route filtering and
oute Filtering . _ .
but standard practice announcements to security standards like
prevent leaks[2] MANRS[4][5]

Experimental Protocols: Evaluating Peering
Performance

While specific experimental data for AS28370 is not publicly available, the general
methodology for evaluating peering performance involves monitoring several key metrics:

o Latency: The time it takes for data packets to travel from a source to a destination and back.
Lower latency is desirable. This is typically measured using tools like ping and traceroute
from various network vantage points.

o Packet Loss: The percentage of packets that are lost during transmission. Lower packet loss
indicates a more reliable connection. This can be measured with network monitoring tools
that analyze traffic flows.

o Throughput: The actual rate of data transfer over a period of time. This is often measured
using tools like iPerf between two endpoints on the peering networks.

e Route Stability: The frequency of changes in routing paths. Stable routes are crucial for
consistent performance. BGP monitoring tools are used to observe the stability of advertised
routes.

Signaling Pathways and Logical Relationships
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The decision-making process for establishing a peering relationship can be visualized as a
workflow. The following diagram illustrates a typical logical flow, contrasting an "Open" policy
like that of AS28370 with a more "Selective" policy.

Open Peering Policy (e.g., AS28370) Selective Peering Policy

[Peering Request Receivedj

[Meets Basic Technical Requirements?j

l Yes

Meets Business Criteria?
(Traffic Volume, Geography, etc.)

Peering Request Received

Meets Basic Technical Requirements?
(ASN, IP Space, BGP)

Establish Peering Reject (Technical Issue) No (Technical)

es No (Business)

Establish Peering

Click to download full resolution via product page

Peering policy decision workflow.

Conclusion

AS28370 maintains an "Open" peering policy, which facilitates straightforward interconnection
with any network that meets the basic technical requirements.[1] This approach contrasts with
more "Selective" policies common in the industry, where additional business criteria such as
traffic volume and geographic presence are prerequisites for peering.[2][3][4] The choice of a
peering policy reflects a network's strategic objectives, with open policies prioritizing broad
connectivity and selective policies aiming to manage traffic loads and ensure mutual benefit.[2]
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[6] For researchers and professionals, understanding these differences is key to anticipating
the ease of interconnection and potential performance characteristics of a network.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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